Cas no 7147-05-9 ((ethene-1,2-diyldibenzene-2,1-diyl)diboronic acid)

• Product Name: (ethene-1,2-diyldibenzene-2,1-diyl)diboronic acid
• CAS No: 7147-05-9
• MF: C₁₄H₁₄B₂O₄
• MW: 267.880564212799
• CID: 1750202
• PubChem ID: 5895369
• Update Time: 2025-04-21

(ethene-1,2-diyldibenzene-2,1-diyl)diboronic acid Chemical and Physical Properties

Names and Identifiers

• (ethene-1,2-diyldibenzene-2,1-diyl)diboronic acid
• SCHEMBL1157820
• NSC-54023
• (E)-(Ethene-1,2-diylbis(2,1-phenylene))diboronic acid
• NSC54023
• (Ethene-1,2-diylbis(2,1-phenylene))diboronic acid
• 2,2'-Stilbenediboronic acid
• 7147-05-9

• Inchi： 1S/C14H14B2O4/c17-15(18)13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16(19)20/h1-10,17-20H/b10-9+
• InChI Key： SIMRIQSKDZMOBD-MDZDMXLPSA-N
• SMILES： OB(C1C=CC=CC=1/C=C/C1C=CC=CC=1B(O)O)O

Computed Properties

• Exact Mass: 266.11502
• Monoisotopic Mass: 268.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 552.9°C at 760 mmHg
• Flash Point: 288.2°C
• Refractive Index: 1.621
• PSA: 80.92
• LogP: -0.78340